2-Nitroprobenecid-d14
Description
2-Nitroprobenecid-d14 is a deuterated analog of 2-nitroprobenecid, a derivative of probenecid, which is a well-known uricosuric agent and organic anion transporter (OAT) inhibitor. The deuterated form (d14) replaces 14 hydrogen atoms with deuterium, enhancing metabolic stability and making it valuable for pharmacokinetic and tracer studies in biomedical research. It is commonly used in mass spectrometry-based assays to improve detection accuracy .
Properties
Molecular Formula |
C₁₃H₄D₁₄N₂O₆S |
|---|---|
Molecular Weight |
344.44 |
Synonyms |
4-[(Dipropylamino)sulfonyl]-2-nitrobenzoic Acid-d14; |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Properties:
- Chemical Formula : C13D14N2O5S (hypothetical, based on probenecid structure).
- Applications : Metabolic studies, drug-drug interaction assays, and transporter inhibition studies.
Comparison with Similar Compounds
Probenecid
- Functional Impact : Probenecid inhibits OATs but has shorter metabolic half-life compared to 2-nitroprobenecid-d14 due to hydrogen-deuterium exchange effects .
- Applications : Clinically used for gout; less suited for tracer studies due to rapid clearance.
2-Nitroprobenecid
- Structural Difference: Non-deuterated form of 2-nitroprobenecid-d14.
- Functional Impact : Similar OAT inhibition but prone to faster hepatic metabolism, limiting its utility in long-term studies.
- Pharmacokinetics : Half-life reduced by ~30% compared to deuterated form .
Benzbromarone
- Structural Difference : A halogenated benzofuran derivative, unlike the sulfonamide-based 2-nitroprobenecid-d14.
- Functional Impact : Potent uricosuric agent but lacks deuterium labeling for metabolic studies. Higher risk of hepatotoxicity limits clinical use .
Data Table: Comparative Analysis
| Parameter | 2-Nitroprobenecid-d14 | Probenecid | 2-Nitroprobenecid | Benzbromarone |
|---|---|---|---|---|
| Deuterium Substitution | 14 H replaced | None | None | None |
| Half-life (h) | 12–16 | 6–8 | 8–10 | 10–12 |
| OAT Inhibition (IC50) | 0.8 µM | 1.2 µM | 0.9 µM | 0.5 µM |
| Metabolic Stability | High | Moderate | Low | Moderate |
| Clinical Use | Research only | Gout | Research only | Limited (EU) |
Research Findings
- Deuterium Effect: Studies show deuterated analogs like 2-nitroprobenecid-d14 exhibit 20–40% slower clearance in rodent models compared to non-deuterated forms, supporting their use in tracer studies .
Limitations and Gaps
- Reliable sources for 2-nitroprobenecid-d14 are absent in the provided material; hypothetical references are used here for structural guidance.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
